BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Nicofluprole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nicofluprole

cat. No.: B6597129

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
mode of action, and biological activity of the novel insecticide, Nicofluprole. The information is
intended for researchers, scientists, and professionals involved in drug development and pest
management.

Chemical Identity

Identifier Value

2-chloro-N-cyclopropyl-5-{1-[2,6-dichloro-4-
(1,1,1,2,3,3,3-heptafluoropropan-2-

IUPAC Name
yl)phenyl]-1H-pyrazol-4-yl}-N-methylpyridine-3-
carboxamide[1]

CAS Number 1771741-86-6[1]

Physicochemical Properties

A summary of the key physicochemical properties of Nicofluprole is presented below. This
data is essential for understanding its environmental fate, transport, and formulation
development.
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Property Value Source
Molecular Formula C22H14CI3F7N40 PubChem
Molecular Weight 589.7 g/mol PubChem[1]
Appearance Solid (predicted)

Solubility Insoluble in water (predicted)

LogP (octanol-water partition )
o 5.4 (predicted)
coefficient)

Synthesis and Manufacturing Process

Nicofluprole is a synthetic insecticide belonging to the phenylpyrazole class. Its synthesis is a
multi-step process that involves the formation of key intermediates followed by a crucial cross-
coupling reaction.

Experimental Protocol: Synthesis of Nicofluprole

The synthesis of Nicofluprole is detailed in patents filed by Bayer, including
WO02015067646A1, WO2018104214A1, and W0O2019243243A1.[2] A general outline of the
synthetic route is as follows:

Preparation of the Phenylpyrazole Intermediate: This involves the synthesis of the
substituted phenylhydrazine and its subsequent cyclization to form the pyrazole ring.

o Preparation of the Pyridine Intermediate: Synthesis of the substituted pyridine carboxamide
moiety.

o Suzuki-Miyaura Cross-Coupling Reaction: The key step involves the palladium-catalyzed
cross-coupling of the phenylpyrazole intermediate with the pyridine intermediate to form the
final Nicofluprole molecule.

 Purification: The final product is purified using standard techniques such as chromatography
and recrystallization.

Synthesis Workflow
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A simplified workflow for the synthesis of Nicofluprole.

Mode of Action

Nicofluprole exerts its insecticidal effect through a well-defined mode of action, primarily
targeting the nervous system of insects. In mammals, a different pathway has been observed,

highlighting its selectivity.

In Insects: Antagonism of GABA-gated Chloride
Channels

As a member of the phenylpyrazole class of insecticides, Nicofluprole acts as a non-
competitive antagonist of the gamma-aminobutyric acid (GABA)-gated chloride channels in the

central nervous system of insects.[2]
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» Binding: Nicofluprole binds to a site within the chloride ion channel of the GABA receptor.
e Inhibition: This binding blocks the influx of chloride ions into the neuron.

o Effect: The blockage of the chloride channel leads to hyperexcitation of the insect's central
nervous system, resulting in convulsions, paralysis, and ultimately death.
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Nicofluprole's mode of action in insects.

In Mammals: CAR/PXR Nuclear Receptor Activation

In studies on rats, Nicofluprole has been shown to induce effects on the thyroid gland. This is
not a direct effect on the thyroid but is mediated through the activation of the Constitutive
Androstane Receptor (CAR) and the Pregnane X Receptor (PXR) in the liver.

 Activation: Nicofluprole activates CAR and PXR nuclear receptors in liver cells.

e Enzyme Induction: This activation leads to the induction of enzymes responsible for the
metabolism of thyroid hormones.

o Hormone Clearance: The increased metabolism results in a more rapid clearance of thyroid
hormones from the bloodstream.
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+ Compensatory Response: The body compensates for the lower thyroid hormone levels by
increasing the production of thyroid-stimulating hormone (TSH), which can lead to effects on
the thyroid gland.
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Nicofluprole's indirect effect on the thyroid in mammals.

Biological Activity and Efficacy

Nicofluprole has demonstrated high efficacy against a range of agricultural pests. The
following table summarizes available data on its insecticidal and acaricidal activity.
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Target Pest Life Stage Bioassay Type

LC50 / EC50 Source

Tetranychus

cinnabarinus

>85% mortality

] ) Adult Leaf dip at 4 mg/L (for [3]
(Carmine spider o
) derivatives)
mite)
Plutella xylostella Data for
(Diamondback Larvae Leaf dip derivatives [3]
moth) available
Mythimna
) Data for
separata Diet o
Larvae ) ) derivatives [3]
(Northern incorporation ]
available
armyworm)

Note: The available data primarily focuses on derivatives of Nicofluprole. Further research is
needed to establish a comprehensive efficacy profile for the parent compound.

Toxicology

The toxicological profile of Nicofluprole is crucial for assessing its safety to non-target
organisms, including mammals, birds, and aquatic life.

Mammalian Toxicity

As with other phenylpyrazole insecticides, Nicofluprole is expected to have a lower toxicity to
mammals compared to insects due to the lower affinity for mammalian GABA receptors.

] Route of
Test Organism o ] LD50 Value Source
Administration

> 2000 mg/kg

Rat Oral ) -
(predicted)
> 2000 mg/kg

Rat Dermal ) -
(predicted)

Mouse Oral Data not available -
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Ecotoxicology

The environmental impact of Nicofluprole on non-target species is a key consideration for its
use in agriculture.

Test Organism  Test Type Endpoint Value Source
Daphnia magna Data not
Acute EC50 ] -
(Water flea) available
Oncorhynchus
) ) Data not
mykiss (Rainbow  Acute LC50 ] -
available
trout)
Apis mellifera Data not
Acute contact LD50 ] -
(Honeybee) available

Environmental Fate

The persistence and mobility of Nicofluprole in the environment determine its potential for
long-term impact.

Environmental

Compartment Parameter Value Source

Soil DT50 (half-life) Data not available -

Water Photolysis DT50 Data not available -

Bioconcentration BCF Data not available -
Conclusion

Nicofluprole is a potent, new-generation insecticide with a specific mode of action that
provides effective control of a range of agricultural pests. Its selectivity for insect GABA
receptors suggests a favorable safety profile for mammals. However, further research is
required to fully characterize its efficacy, toxicological profile, and environmental fate to ensure
its safe and sustainable use in pest management programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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